4-Ethyloxane-2,6-dione
Overview
Description
4-Ethyloxane-2,6-dione, also known as ethyl squarate, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a cyclic diketone that has been synthesized using various methods and has been found to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 4-Ethyloxane-2,6-dione is not yet fully understood. However, it has been suggested that it may act as an inhibitor of enzymes such as acetylcholinesterase and butyrylcholinesterase. It has also been found to exhibit antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells, including breast cancer cells and prostate cancer cells. It has also been found to exhibit antifungal and antibacterial properties. Additionally, it has been found to exhibit neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-Ethyloxane-2,6-dione in lab experiments is its versatility. It can be used as a building block in the synthesis of various compounds and can also be used as a reactant in the synthesis of polymers. Additionally, it has been found to exhibit a range of biochemical and physiological effects, making it a potentially useful compound for a variety of research applications.
One of the limitations of using this compound in lab experiments is its toxicity. It has been found to exhibit cytotoxic effects on certain cells, and caution should be exercised when handling this compound. Additionally, more research is needed to fully understand its mechanism of action and potential applications in scientific research.
Future Directions
There are several future directions for research involving 4-Ethyloxane-2,6-dione. One area of research could focus on its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another area of research could focus on its potential applications in the development of new antibiotics and antifungal agents. Additionally, more research is needed to fully understand its mechanism of action and potential applications in scientific research.
Synthesis Methods
The synthesis of 4-Ethyloxane-2,6-dione can be accomplished using several methods. One of the most commonly used methods involves the reaction of this compound acetoacetate with chloroacetyl chloride in the presence of a base. This reaction results in the formation of this compound 3-chloro-4-oxobutanoate, which can be further reacted with sodium ethoxide to produce this compound. Other methods include the reaction of this compound acetoacetate with this compound chloroformate or the reaction of this compound acetoacetate with this compound oxalyl chloride.
Scientific Research Applications
4-Ethyloxane-2,6-dione has been found to exhibit a range of scientific research applications. It has been used as a building block in the synthesis of various compounds, including quinolone derivatives and pyrrolidine derivatives. It has also been used as a reactant in the synthesis of squaric acid-based polymers.
properties
IUPAC Name |
4-ethyloxane-2,6-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O3/c1-2-5-3-6(8)10-7(9)4-5/h5H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIEQRBOBYGITMJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CC(=O)OC(=O)C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
43080-12-2 |
Source
|
| Record name | 4-ethyloxane-2,6-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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